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Compound of Interest

Compound Name: GW 441756

CAS No.: 504433-24-3

Cat. No.: B3269199

Get Quote

Executive Summary & Compound Risk Profile
GW 441756 is a potent, selective inhibitor of the TrkA (Tropomyosin receptor kinase A) with an

IC50 of ~2 nM. In a research setting, the primary safety risk stems not just from the

compound's acute toxicity, but from its high biological activity at nanomolar concentrations.

As a Senior Application Scientist, I urge you to treat this compound with Universal Precautions

for Potent Bioactive Compounds. Standard "low hazard" protocols are insufficient because GW
441756 is frequently solubilized in DMSO (Dimethyl Sulfoxide). DMSO is an amphipathic

solvent that rapidly penetrates the stratum corneum (outer skin layer), acting as a carrier

vehicle that can transport dissolved GW 441756 directly into the systemic circulation.
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Property Description Risk Implication

Physical State
Solid Powder (Yellow/Off-

white)

Inhalation of dust during

weighing.

Solubility Soluble in DMSO (>10 mg/mL)
High Risk: Dermal absorption

via vehicle transport.

Bioactivity TrkA Inhibitor (IC50 = 2 nM)

Potent modulation of

neurotrophic signaling;

potential developmental or

neurological effects.

GHS Classification Warning / Danger

H302 (Harmful if swallowed),

H315 (Skin Irritant), H319 (Eye

Irritant), H335 (Resp. Irritant).

Personal Protective Equipment (PPE) Matrix
Objective: Create a redundant barrier system. PPE is the last line of defense; engineering

controls (Section 3) are primary.[1]
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Body Area Recommended PPE Technical Justification

Hand Protection

Double Nitrile Gloves(Outer: 5

mil / 0.12mm min)Do NOT use

Latex.

DMSO Resistance: Latex

degrades rapidly in DMSO.

Nitrile offers superior chemical

resistance. Visual Indicator:

Use two different colors (e.g.,

Blue under White) to

immediately spot tears.

Eye/Face

Chemical Splash

Goggles(ANSI Z87.1

compliant)

Safety glasses provide impact

protection but fail against liquid

splashes. Since GW 441756 is

handled in solution, sealed

goggles prevent ocular

exposure to the DMSO-

inhibitor complex.

Respiratory
N95 or P100 Respirator(If

outside Fume Hood)

Required only if weighing

powder on an open bench (not

recommended). Primary

control should be a fume hood

or powder containment

balance.

Body

Lab Coat (Buttoned, Long

Sleeve)+ Tyvek Sleeves

(Optional)

Standard cotton/poly coats are

porous. If handling large

volumes (>50mL) of stock

solution, wear an impervious

apron.

Engineering Controls & Handling Workflow
The Golden Rule: Never handle the dry powder of a nanomolar-potency kinase inhibitor on an

open benchtop.

Primary Engineering Control: Chemical Fume Hood
Sash Height: Maintain at or below the certified working height (usually 18 inches).
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Airflow: Ensure face velocity is 80–100 fpm.

Placement: Perform all weighing and solubilization at least 6 inches back from the sash

plane.

Experimental Workflow Visualization
The following diagram outlines the critical safety decision points during the handling of GW
441756.
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Caption: Operational workflow for GW 441756 emphasizing respiratory protection decisions

during the weighing phase.

Emergency Response Procedures
Pre-experiment requirement: Locate the nearest Safety Shower and Eyewash Station.

Scenario A: Skin Exposure (Liquid/DMSO Solution)
Mechanism: DMSO facilitates rapid absorption of GW 441756.

Immediate Action:

Do NOT scrub. Scrubbing increases blood flow and absorption.

Flush with copious amounts of water for 15 minutes.

Remove contaminated clothing while under the shower.

Seek medical attention.[2][3][4] Provide the SDS to the physician (Note: TrkA inhibitor).

Scenario B: Spills
Dry Powder:

Cover with wet paper towels (to prevent dust generation).

Wipe up carefully.[3][4]

Place waste in a sealed bag labeled "Hazardous Chemical Waste."

Liquid (DMSO Solution):

Alert nearby personnel.

Cover with absorbent pads.

Clean the area with 10% bleach (to degrade biologicals) followed by 70% ethanol. Note:

Bleach does not chemically destroy the inhibitor molecule instantly but aids in cleaning the
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surface; incineration is the only disposal method.

Disposal Strategy
GW 441756 is an organic nitrogenous compound. It must never be disposed of down the drain.

Waste Type Disposal Protocol

Solid Waste

Collect vials, weigh boats, and contaminated

gloves in a labeled hazardous waste bag.

Dispose of via high-temperature incineration.

Liquid Waste

Collect in a dedicated "Organic Solvent/Toxic"

carboy. Ensure the container is compatible with

DMSO (HDPE or Glass). Label clearly:

"Contains GW 441756 (TrkA Inhibitor) in

DMSO."

Sharps
Needles used for injection must go into a rigid

sharps container immediately. Do not recap.

Scientific Mechanism: Why TrkA Inhibition Matters
Context for the Researcher: GW 441756 inhibits TrkA, the high-affinity receptor for Nerve

Growth Factor (NGF).[5] Blocking this pathway affects neuronal survival and pain signaling

(nociception).
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Caption: Mechanism of Action. GW 441756 blocks the ATP binding site of TrkA, preventing

downstream phosphorylation and signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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